2-Bromo-1-(bromomethyl)-3-(trifluoromethyl)benzene
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Overview
Description
2-Bromo-1-(bromomethyl)-3-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C8H5Br2F3 and its molecular weight is 317.93 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Supramolecular Chemistry Applications
"Benzene-1,3,5-tricarboxamide: a versatile ordering moiety for supramolecular chemistry" discusses the applications of benzene derivatives, including those similar to 2-Bromo-1-(bromomethyl)-3-(trifluoromethyl)benzene, in supramolecular chemistry. These compounds serve as building blocks for nanotechnology, polymer processing, and biomedical applications due to their ability to self-assemble into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding. The review emphasizes the adaptable nature of these compounds, predicting a bright future for their application in various fields (Cantekin, de Greef, & Palmans, 2012).
Medicinal Chemistry Applications
"Heterocyclic Compounds Bearing Triazine Scaffold and Their Biological Significance: A Review" explores the importance of benzene and its derivatives in medicinal chemistry. The review details the wide range of biological activities exhibited by synthetic derivatives of triazine, a class of compounds related to benzene derivatives like this compound. These activities include antibacterial, antifungal, anti-cancer, and antiviral effects, highlighting the potential of these compounds in drug development (Verma, Sinha, & Bansal, 2019).
Environmental Studies Applications
"Novel brominated flame retardants - A review of their occurrence in indoor air, dust, consumer goods and food" examines the environmental impact of brominated compounds, akin to this compound, focusing on their use as flame retardants and their presence in various environments. The review discusses the need for further research on their occurrence, environmental fate, and toxicity, underlining the significant role these compounds play in our surroundings and potential health risks (Zuiderveen, Slootweg, & de Boer, 2020).
Material Science Applications
"Solutions of ionic liquids with diverse aliphatic and aromatic solutes – Phase behavior and potentials for applications: A review article" addresses the solubility and phase behavior of compounds, including those structurally related to this compound, in ionic liquids. The review suggests applications of these compounds in separation processes and extractions, pointing towards innovative uses in material science and engineering (Visak et al., 2014).
Mechanism of Action
Target of Action
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .
Mode of Action
It’s known that trifluoromethylation of carbon-centered radical intermediates is a common reaction involving compounds with a trifluoromethyl group .
Biochemical Pathways
The trifluoromethylation process can influence various biochemical pathways due to the importance of the trifluoromethyl group in pharmaceuticals, agrochemicals, and materials .
Result of Action
The trifluoromethylation process can have significant effects at the molecular and cellular level due to the importance of the trifluoromethyl group in pharmaceuticals, agrochemicals, and materials .
Action Environment
Environmental factors can significantly impact the efficacy and stability of compounds with a trifluoromethyl group .
Properties
IUPAC Name |
2-bromo-1-(bromomethyl)-3-(trifluoromethyl)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2F3/c9-4-5-2-1-3-6(7(5)10)8(11,12)13/h1-3H,4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMEFOGIEJZDPAP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)Br)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2F3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70628093 |
Source
|
Record name | 2-Bromo-1-(bromomethyl)-3-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70628093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.93 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1214372-35-6 |
Source
|
Record name | 2-Bromo-1-(bromomethyl)-3-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70628093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3-(trifluoromethyl)benzyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.